((2-Methoxyphenyl)methyl)oxirane
Overview
Description
((2-Methoxyphenyl)methyl)oxirane, also known as Oxirane, [(2-methylphenoxy)methyl]-, is a chemical compound with the molecular formula C10H12O2 . It is also referred to by other names such as o-Cresol glycidyl ether, 3-(2-Methylphenoxy)-1,2-epoxypropane, and o-Cresyl glycidyl ether .
Molecular Structure Analysis
The molecular structure of ((2-Methoxyphenyl)methyl)oxirane can be represented by the IUPAC Standard InChI: InChI=1S/C10H12O2/c1-8-4-2-3-5-10(8)12-7-9-6-11-9/h2-5,9H,6-7H2,1H3 . The 3D structure of the molecule can be viewed using Java or Javascript .
Physical And Chemical Properties Analysis
((2-Methoxyphenyl)methyl)oxirane has a molecular weight of 164.2011 . More detailed physical and chemical properties are not explicitly mentioned in the search results.
Scientific Research Applications
Antitumorigenic and Antiangiogenic Effects
Research has shown that certain estrogen metabolites, such as 2-methoxyestradiol, exhibit antitumorigenic and antiangiogenic effects, suggesting potential applications in cancer therapy. These effects are attributed to the metabolite's ability to inhibit tumor growth and angiogenesis, potentially relevant to similar compounds with methoxy groups (Zhu & Conney, 1998).
Modulation of Psychostimulant Effects
The role of oxytocin in modulating the effects of psychostimulants, including its potential to attenuate behaviors induced by substances like cocaine and methamphetamine, highlights the broader scope of research into chemical interactions with neurotransmitter systems. This area might offer insights into how compounds like “((2-Methoxyphenyl)methyl)oxirane” could influence neural pathways and behaviors (Carson et al., 2013).
Environmental Impact and Toxicology
Studies on the environmental effects of UV filters, including oxybenzone, underscore the importance of understanding the ecological and toxicological implications of chemical compounds. This research is crucial for compounds that may enter water sources and impact ecosystems, pointing to the need for assessing the environmental behavior and effects of “((2-Methoxyphenyl)methyl)oxirane” (Schneider & Lim, 2019).
properties
IUPAC Name |
2-[(2-methoxyphenyl)methyl]oxirane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12O2/c1-11-10-5-3-2-4-8(10)6-9-7-12-9/h2-5,9H,6-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CRKVUIYMLNDVPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC2CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50978528 |
Source
|
| Record name | 2-[(2-Methoxyphenyl)methyl]oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50978528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
((2-Methoxyphenyl)methyl)oxirane | |
CAS RN |
62826-28-2 |
Source
|
| Record name | ((2-Methoxyphenyl)methyl)oxirane | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0062826282 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-[(2-Methoxyphenyl)methyl]oxirane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50978528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | ((2-METHOXYPHENYL)METHYL)OXIRANE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/SB0IGZ426C | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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